Cas no 1261906-73-3 (6-Fluoro-2-(4-methylthiophenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(4-methylthiophenyl)benzoic acid
• CAS No: 1261906-73-3
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• MDL: MFCD18320529
• CID: 5177934
• Update Time: 2026-03-05

6-Fluoro-2-(4-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-2-(4-METHYLTHIOPHENYL)BENZOIC ACID
• 2-Fluoro-6-(4-methylsulfanylphenyl)benzoic acid
• 6-Fluoro-2-(4-methylthiophenyl)benzoic acid

• MDL： MFCD18320529
• Inchi： 1S/C14H11FO2S/c1-18-10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： KFGVNRTUNGUMJM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6

Additional information on 6-Fluoro-2-(4-methylthiophenyl)benzoic acid

Comprehensive Overview of 6-Fluoro-2-(4-methylthiophenyl)benzoic acid (CAS No. 1261906-73-3)

6-Fluoro-2-(4-methylthiophenyl)benzoic acid (CAS No. 1261906-73-3) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a fluoro substituent and a methylthiophenyl group, serves as a versatile intermediate in organic synthesis. Its molecular formula is C₁₄H₁₁FO₂S, and it exhibits a molecular weight of 262.30 g/mol. Researchers often explore its applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents, owing to its potential bioactivity.

The growing interest in fluorinated compounds like 6-Fluoro-2-(4-methylthiophenyl)benzoic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor binding, making it a valuable scaffold for designing targeted therapies. Additionally, its methylthiophenyl moiety contributes to improved lipophilicity, facilitating better membrane permeability—a key consideration in CNS drug development.

From an industrial perspective, CAS No. 1261906-73-3 is frequently utilized in the synthesis of advanced materials and specialty chemicals. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, enables the construction of complex heterocyclic systems. This adaptability aligns with the rising demand for custom synthesis services in contract research organizations (CROs).

Environmental and regulatory aspects of 6-Fluoro-2-(4-methylthiophenyl)benzoic acid are also under scrutiny. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to produce this compound sustainably. Questions like "How to optimize the yield of 6-Fluoro-2-(4-methylthiophenyl)benzoic acid?" or "What are the alternative synthetic routes for CAS 1261906-73-3?" frequently appear in academic forums, reflecting the compound's technical relevance.

Analytical characterization of this substance typically involves techniques such as HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These methods address common queries like "How to validate the purity of 6-Fluoro-2-(4-methylthiophenyl)benzoic acid?"—a critical concern for quality control in API manufacturing.

In summary, 6-Fluoro-2-(4-methylthiophenyl)benzoic acid (CAS No. 1261906-73-3) represents a multifaceted compound with broad applications in life sciences and material engineering. Its synthesis, properties, and applications continue to inspire innovation, making it a subject of ongoing research and commercial interest.